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Compound of Interest

Compound Name: Lck Inhibitor 111

Cat. No.: B12401776

Technical Support Center: Lck Inhibitor Il

This guide provides technical information and troubleshooting advice for the preparation and
long-term use of Lck Inhibitor Il stock solutions. The information herein pertains to Lck
Inhibitor Ill, CAS Number: 1188890-30-3. Researchers should verify the specific inhibitor they
are using, as different "Lck Inhibitor" compounds possess distinct chemical properties.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended solvent for dissolving Lck Inhibitor 111?

Al: Lck Inhibitor Il is soluble in dimethyl sulfoxide (DMSO).[1][2] For in vivo experiments,
further dilution into aqueous solutions containing co-solvents like PEG300 and Tween-80 or
into corn oil is recommended.[1][2]

Q2: What are the recommended storage conditions for Lck Inhibitor Il stock solutions?

A2: For long-term use, it is advised to aliquot the DMSO stock solution into single-use volumes
and store them at -20°C or -80°C.[1] This practice helps to minimize degradation resulting from
repeated freeze-thaw cycles. The solid form of the inhibitor should be stored at 2-8°C.

Q3: How long can | store the Lck Inhibitor Il stock solution?

A3: When stored at -20°C, the stock solution is stable for up to one year. For storage at -80°C,
the stability extends to two years.[1] One supplier suggests that stock solutions are stable for
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up to 6 months at -20°C.
Q4: Can | sonicate or heat the solution if the compound does not dissolve completely?

A4: Yes, if precipitation or phase separation is observed during the preparation of the solution,
gentle heating and/or sonication can be used to facilitate dissolution.[1]

Quantitative Data Summary

For easy reference, the following table summarizes the key quantitative information for Lck
Inhibitor III.

Property Value Source(s)

CAS Number 1188890-30-3 Santa Cruz Biotechnology
Molecular Weight 478.55 g/mol Santa Cruz Biotechnology
Solubility in DMSO 17 mg/mL Sigma-Aldrich

= 2.5 mg/mL (in 10% DMSO

i MedChemExpress[1]
formulations)

8 mg/mL (use fresh DMSO) Selleck Chemicals[2]

Storage (Solid) 2-8°C Sigma-Aldrich

) -20°C for up to 1 year; -80°C
Storage (Stock Solution) MedChemExpress[1]
for up to 2 years

-20°C for up to 6 months Sigma-Aldrich

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of Lck Inhibitor Il (MW:
478.55 g/mol ) in DMSO.

Materials:
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e Lck Inhibitor Il (solid powder)

e Anhydrous/molecular sieve-dried DMSO
 Sterile microcentrifuge tubes or cryovials
o Calibrated balance

o Vortex mixer

o Pipettes and sterile tips

Procedure:

o Equilibration: Allow the vial of solid Lck Inhibitor Ill to reach room temperature before
opening to prevent condensation of moisture.

e Weighing: Accurately weigh out the desired amount of the inhibitor. For example, to prepare
1 mL of a 10 mM stock solution, weigh out 4.79 mg of Lck Inhibitor III.

o Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the solid inhibitor. For
the example above, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the inhibitor is completely dissolved. If necessary,
gentle warming or brief sonication can be applied to aid dissolution.[1]

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, tightly
sealed tubes. This is crucial to avoid repeated freeze-thaw cycles which can degrade the
compound.

o Storage: Store the aliquots at -20°C or -80°C for long-term use.[1]

Troubleshooting Guide

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12401776?utm_src=pdf-body
https://www.benchchem.com/product/b12401776?utm_src=pdf-body
https://www.benchchem.com/product/b12401776?utm_src=pdf-body
https://www.medchemexpress.com/Lck-Inhibitor.html
https://www.medchemexpress.com/Lck-Inhibitor.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Issue

Possible Cause

Recommended Solution

Precipitate forms in the stock

solution upon storage.

The solution may be
supersaturated, or the storage
temperature may be

fluctuating.

Gently warm the solution and
vortex or sonicate to redissolve
the precipitate before use.[1]
Ensure a stable storage
temperature. Consider
preparing a slightly lower

concentration stock.

Difficulty dissolving the solid

inhibitor.

The DMSO may have
absorbed moisture, reducing
its solvating power.[2] The

concentration may be too high.

Use fresh, anhydrous DMSO.
[2] Try gentle heating or
sonication to aid dissolution.[1]
If the issue persists, prepare a

more dilute stock solution.

Inconsistent experimental

results.

The inhibitor may have
degraded due to improper
storage or multiple freeze-thaw

cycles.

Always use freshly thawed
aliquots for each experiment.
Avoid using a stock solution
that has been repeatedly
frozen and thawed. Prepare a
fresh stock solution if

degradation is suspected.

Visualizing the Workflow

The following diagram illustrates the recommended workflow for preparing and storing Lck

Inhibitor Il stock solutions.
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Workflow for Preparing Lck Inhibitor Il Stock Solution

Preparation

Equilibrate solid Lck Inhibitor 11l to Room Temperature

'

Weigh desired amount of Inhibitor

'

Add fresh, anhydrous DMSO

;

Vortex/Sonicate to Dissolve

Solution Prepared
1

Stoﬁage
v

Aliquot into single-use tubes

'

Store at -20°C or -80°C

Usage

Thaw a single aliquot for experiment
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Caption: A flowchart outlining the key steps for preparing and storing Lck Inhibitor Il stock
solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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